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An In-depth Technical Guide to Aluminum Chloride Hydroxide Derivatives

Introduction
Aluminum chloride hydroxide and its derivatives are a group of complex inorganic salts with a

wide range of industrial and pharmaceutical applications.[1] These compounds are polymeric,

water-soluble aluminum complexes with the general formula AlₙCl(₃ₙ₋ₘ)(OH)ₘ.[1][2][3] They

are broadly classified based on their degree of basification, which is the concentration of

hydroxyl groups relative to aluminum ions.[4] This ratio influences the polymer content and

overall efficacy of the compound in its various applications.[4]

Key derivatives include Aluminum Chlorohydrate (ACH) and Polyaluminum Chloride (PAC).[1]

[5] ACH is commonly used in cosmetics as an active ingredient in antiperspirants, while PAC is

extensively used as a coagulant in water purification.[1][3][5] Their high positive charge makes

them effective at destabilizing and removing suspended materials.[1][5] This guide provides a

comprehensive technical overview of these derivatives, focusing on their properties, synthesis,

mechanisms of action, and experimental evaluation, tailored for researchers, scientists, and

drug development professionals.

Physicochemical Properties
Aluminum chloride hydroxide derivatives exist in various forms, from simple monomers to

complex polymers. Their chemical and physical properties are largely determined by the ratio
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of aluminum, chloride, and hydroxide ions. The general formula can be expressed as

[Al₂(OH)ₙCl₆₋ₙ]ₘ, where n ranges from 1 to 5 and m is less than or equal to 10.[1]

Property
Aluminum Chloride
Hydroxide
(AlCl₂(OH))

Aluminum Chloride
Hydroxide
(Al₂Cl(OH)₅)

Polyaluminum
Chloride (PAC) /
Aluminum
Chlorohydrate
(ACH)

Molecular Formula AlCl₂HO[6][7] Al₂Cl(OH)₅[8][9] AlₙCl(₃ₙ₋ₘ)(OH)ₘ[1]

Molecular Weight 114.89 g/mol [6][7] 210.48 g/mol [10] Varies

CAS Number 14215-15-7[6][7] 12042-91-0[8][9] 1327-41-9[11]

Appearance Liquid[6]

White or off-white

solid; hygroscopic.[9]

[10]

White/yellow solid or

colorless/yellowish

solution.[11][12]

Solubility in Water Soluble
Soluble, can form a

colloid.[9][10]
Easily soluble.[12]

pH of Solution Acidic
Slightly acidic

(Typically 4 to 5).[12]

Varies, but generally

has minimal impact on

treated water pH.[1][5]

Synthesis and Manufacturing
The industrial production of aluminum chloride hydroxide derivatives typically involves the

reaction of an aluminum source with hydrochloric acid under controlled conditions.

Common Synthesis Methods
Aluminum Hydroxide Method: This is the most common industrial practice, reacting

aluminum hydroxide with hydrochloric acid.[1] This method is favored because it avoids the

explosion hazard associated with hydrogen gas production that occurs when using metallic

aluminum.[1] The purity of the aluminum hydroxide is high, resulting in a low content of

heavy metals and other toxic substances in the final product.[11]
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Metallic Aluminum Method: This process uses waste materials from aluminum processing,

such as aluminum dust, ash, and slag, which are reacted with hydrochloric acid.[11] The

reaction can be categorized into acid, alkali, or neutralization processes.[11]

Boiling Pyrolysis Method: Aluminum ash is placed in a reactor with water, and hydrochloric

acid is slowly added while stirring. The mixture undergoes condensation and polymerization

until the pH reaches 4.2 to 4.5. The resulting liquid product is then processed through

sedimentation, dilution, filtering, and drying to obtain the solid form.[1]

General Experimental Protocol for Synthesis
The following protocol outlines a general laboratory-scale synthesis based on the reaction of

aluminum hydroxide and hydrochloric acid.

Materials:

Aluminum hydroxide (Al(OH)₃) powder

Hydrochloric acid (HCl), 36% by weight

Deionized water

Glass reactor with a reflux condenser and agitator

Procedure:

Introduce a calculated amount of hydrochloric acid and deionized water into the glass

reactor.

While agitating, slowly add aluminum hydroxide powder to the acid solution. The reaction is

weakly exothermic.[13]

Heat the mixture slowly to a temperature between 80°C and 120°C.[13]

Maintain the reaction at this temperature for a specified period (e.g., several hours) to allow

for aging and polymerization, until the desired basicity is achieved.[14] The progress can be

monitored by taking samples and testing their ability to dissolve into a clear solution in water.

[13]
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Allow the reaction mixture to cool and settle.

Filter the resulting solution to remove any unreacted solids.

The liquid product can be concentrated by evaporation or dried (e.g., spray-dried) to obtain a

solid polyaluminum chloride product.[1]

Raw Materials

Manufacturing Process

Final Products

Aluminum Source
(e.g., Al(OH)₃)

Reaction & Polymerization
(Controlled Temp & pH)

Hydrochloric Acid
(HCl)

Sedimentation & Filtration

Aging

Liquid ACH / PAC

Solid ACH / PAC
(via Drying)

Evaporation/
Spray Drying
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Applications and Mechanisms of Action
Aluminum chloride hydroxide derivatives are utilized in several fields, most notably in personal

care products, vaccines, and water treatment.

Antiperspirants
Aluminum Chlorohydrate (ACH) is a primary active ingredient in over-the-counter antiperspirant

products, used in concentrations up to 25%.[1][2][3]

Quantitative Data on Antiperspirant Formulations[2]

Formulation Type
Concentration of 50% ACH
Solution

Equivalent Aluminum
Content

Aerosol 38% 9.5%

Roll-On 14.5% 3.61%

Stick 21% 5.2%

Mechanism of Action: The antiperspirant effect is achieved through the physical obstruction of

sweat ducts.[15] When applied to the skin, the aluminum salts react with mucopolysaccharides

within the sweat duct.[16] This process involves the penetration of aluminum ions into the

epithelial cells of the stratum corneum, causing an influx of water and subsequent cell swelling.

[2] This swelling constricts the duct, forming a temporary plug that blocks the flow of sweat to

the skin's surface.[2][15][17] Normal sweat gland function returns as the skin renews itself.[15]
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Vaccine Adjuvants
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Aluminum compounds, particularly aluminum hydroxide and aluminum phosphate, are the most

commonly used adjuvants in human vaccines.[18][19] They primarily enhance the immune

response by stimulating a Th2-type immune response.[18][20]

Mechanism of Action: The adjuvant mechanism is multifactorial and not fully understood, but

several key processes have been identified:[19][20]

Depot Effect: The adjuvant forms a "depot" at the injection site, adsorbing the antigen and

releasing it slowly.[18][19] This prolongs the exposure of the antigen to antigen-presenting

cells (APCs).[18]

APC Activation: Aluminum adjuvants are efficiently taken up by APCs, such as monocytes

and dendritic cells.[21] This promotes the maturation of APCs and enhances their ability to

present antigens.[21]

Inflammasome Activation: Aluminum adjuvants can activate the NLRP3 inflammasome, a

component of the innate immune system, leading to the release of pro-inflammatory

cytokines.[19]

Cytokine Production: Exposure to aluminum hydroxide stimulates monocytes to produce

cytokines that activate T cells.[18] Activated Th2 cells then release Interleukin-4 (IL-4), which

upregulates the expression of MHC class II and other costimulatory molecules on APCs,

further enhancing the immune response.[18]
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Water Treatment
Polyaluminum Chloride (PAC) is a highly efficient coagulant used in drinking water and

wastewater treatment.[5][22][23] It offers several advantages over traditional coagulants like

aluminum sulfate, including better performance across a wider range of pH and temperatures,

quicker floc formation, and reduced sludge production.[4][5] PAC works by neutralizing the

electrical charge of suspended particles, causing them to aggregate (flocculate) and settle,

which allows for their easy removal through filtration.[4][24]

Toxicology and Safety
Aluminum chloride and its hydroxide derivatives are generally considered safe for their

intended uses, though they are not without potential hazards, particularly in their anhydrous or

concentrated forms.

Toxicological Profile Summary
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Endpoint Observation Reference

Acute Oral Toxicity

Low toxicity. Can cause burns

to the mouth and digestive

tract if ingested in

concentrated form due to

hydrolysis into HCl.[25]

[25]

Acute Dermal Toxicity

Low toxicity. LD50 values for

basic aluminum chloride and

Al₂Cl(OH)₅ were >2000 mg/kg

bw in rats.

[26]

Acute Inhalation Toxicity

Dust or vapor can cause

severe damage to the

respiratory tract.[25] No

mortalities were reported in

animal studies with various

forms of aluminum.[26][27]

[25][26][27]

Skin/Eye Irritation

Anhydrous aluminum chloride

is strongly irritating and

corrosive to skin and eyes due

to its reaction with water to

form hydrochloric acid.[25]

[25]

Systemic Toxicity (Repeated

Dose)

A 28-day oral study in rats

identified the blood, liver, and

thymus as target organs at

high doses (900 mg/kg/day).

The NOAEL was determined to

be 300 mg/kg/day.

[28]

Dermal Absorption

(Antiperspirant)

Absorption of aluminum from

antiperspirants through the

skin is minimal, estimated at

about 0.012%.[2]

[2]

Experimental Protocol for Toxicity Assessment
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The following is a summarized methodology for a repeated-dose oral toxicity study, based on

published research.[28]

Objective: To determine the potential adverse effects and the No-Observed-Adverse-Effect

Level (NOAEL) of a test substance (e.g., aluminum chloride) following repeated oral

administration.

Experimental Design:

Test System: Sprague-Dawley rats (equal numbers of males and females).

Test Article: Aluminum chloride (AlCl₃).

Administration Route: Oral gavage.

Dosage Levels: Multiple dose groups (e.g., 0, 100, 300, and 900 mg/kg/day). The 0

mg/kg/day group serves as the control and receives the vehicle (e.g., water).

Duration: 28 consecutive days.

Methodology:

Acclimatization: Animals are acclimatized to laboratory conditions for at least one week

before the study begins.

Dosing: The test article is administered once daily at the specified dose levels.

Clinical Observations: Animals are observed daily for clinical signs of toxicity, such as

changes in behavior, appearance, and salivation.

Body Weight and Food Intake: Body weight and food consumption are measured weekly.

Clinical Pathology: At the end of the 28-day period, blood samples are collected for

hematology and serum biochemistry analysis. Parameters include red and white blood cell

counts, hemoglobin, liver enzymes, total protein, and triglycerides.

Necropsy and Histopathology: All animals are euthanized, and a full necropsy is performed.

Organs (e.g., liver, kidneys, adrenal glands, thymus) are weighed. Tissues from all major
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organs are preserved, processed, and examined microscopically for pathological changes.

Data Analysis: Data are analyzed statistically to determine significant differences between

treated groups and the control group. The NOAEL is established as the highest dose at

which no statistically or biologically significant adverse effects are observed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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